Cas no 2098007-12-4 (1-Methyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole)

1-Methyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole structure
2098007-12-4 structure
Product Name:1-Methyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
CAS No:2098007-12-4
MF:C12H13N3
MW:199.251722097397
CID:5727294
PubChem ID:121214555
Update Time:2023-10-27

1-Methyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole Chemical and Physical Properties

Names and Identifiers

    • F2198-6729
    • 1-methyl-3-pyridin-4-yl-5,6-dihydro-4H-cyclopenta[c]pyrazole
    • AKOS026725117
    • 1-methyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
    • 2098007-12-4
    • starbld0036658
    • Cyclopentapyrazole, 1,4,5,6-tetrahydro-1-methyl-3-(4-pyridinyl)-
    • 1-Methyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
    • Inchi: 1S/C12H13N3/c1-15-11-4-2-3-10(11)12(14-15)9-5-7-13-8-6-9/h5-8H,2-4H2,1H3
    • InChI Key: XFGCMGMASUPKOR-UHFFFAOYSA-N
    • SMILES: N1(C)C2CCCC=2C(C2C=CN=CC=2)=N1

Computed Properties

  • Exact Mass: 199.110947427g/mol
  • Monoisotopic Mass: 199.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 30.7Ų

Experimental Properties

  • Density: 1.24±0.1 g/cm3(Predicted)
  • Boiling Point: 369.6±42.0 °C(Predicted)
  • pka: 3.89±0.10(Predicted)

1-Methyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M156991-100mg
1-methyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
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$ 95.00 2022-06-04
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M156991-500mg
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$ 475.00 2022-06-04
Life Chemicals
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F2198-6729-0.5g
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F2198-6729-2.5g
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